N-(3-(methylsulfonamido)phenyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetamide

• IUPAC Name: N-[3-(methanesulfonamido)phenyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide
• InChI: InChI=1S/C16H15N5O4S/c1-26(24,25)19-12-6-4-5-11(9-12)17-15(22)10-21-16(23)13-7-2-3-8-14(13)18-20-21/h2-9,19H,10H2,1H3,(H,17,22)
• InChI Key: MPPBMBSQZMYKMA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)CN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H15N5O4S
• Molecular Weight: 373.4 g/mol

Description

N-(3-(methylsulfonamido)phenyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C16H15N5O4S and its molecular weight is 373.39. The purity is usually 95%.
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Scientific Research Applications

Antimalarial and Antiviral Applications

A study conducted by Fahim and Ismael (2021) explored the antimalarial activity of sulfonamide derivatives, indicating potential antiviral applications against COVID-19. The sulfonamides were examined for their in vitro antimalarial activity and were characterized by their ADMET properties. The study found that certain sulfonamide derivatives exhibited excellent antimalarial activity, with some showing promising selectivity indexes due to specific moieties attached to the sulfonamide ring system. This suggests a potential route for the design of antimalarial and antiviral agents using sulfonamide structures as a core component (Fahim & Ismael, 2021).

Antimicrobial Activity

Darwish et al. (2014) synthesized novel isoxazole-based heterocycles incorporating a sulfamoyl moiety and evaluated them for their in vitro antibacterial and antifungal activities. The study highlights the versatility of cyanoacetamide derivatives in synthesizing heterocycles with significant antimicrobial properties, suggesting the potential of sulfonamide derivatives in developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).

Enzyme Inhibition for Drug Development

Carta et al. (2017) investigated sulfonamide congeners as inhibitors of human carbonic anhydrase isoforms. The study demonstrated low nanomolar inhibition values across various isoforms, indicating the potential of sulfonamide derivatives in treating conditions like cancer, obesity, epilepsy, and glaucoma. This research underscores the importance of sulfonamide structures in the development of enzyme inhibitors for therapeutic applications (Carta et al., 2017).